Cas no 857934-92-0 (4,4,5,5-tetramethyl-2-2-(prop-2-en-1-yl)phenyl-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-2-(prop-2-en-1-yl)phenyl-1,3,2-dioxaborolane
• CAS No: 857934-92-0
• MF: C₁₅H₂₁BO₂
• MW: 244.137044668198
• CID: 3183626
• PubChem ID: 11010171
• Update Time: 2025-10-28

4,4,5,5-tetramethyl-2-2-(prop-2-en-1-yl)phenyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-DIOXABOROLANE, 4,4,5,5-TETRAMETHYL-2-[2-(2-PROPENYL)PHENYL]-
• CHEMMAKER BCB-65869
• 2-(2-allylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• (2-ALLYLPHENYL)BORONIC ACID PINACOL ESTER
• 4,4,5,5-tetramethyl-2-2-(prop-2-en-1-yl)phenyl-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-(2-(prop-2-en-1-yl)phenyl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-[2-(prop-2-en-1-yl)phenyl]-1,3,2-dioxaborolane
• (2-allylphenyl)boronicacidpinacolester
• EN300-12732073
• 853-920-7
• 2-(Allylphenyl)boronic acid pinacol ester
• 4,4,5,5-tetramethyl-2-(2-prop-2-enylphenyl)-1,3,2-dioxaborolane
• MFCD18733887
• 857934-92-0
• HJB93492

• MDL： MFCD18733887
• Inchi： 1S/C15H21BO2/c1-6-9-12-10-7-8-11-13(12)16-17-14(2,3)15(4,5)18-16/h6-8,10-11H,1,9H2,2-5H3
• InChI Key： DJVJQUXDYIOXFO-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=CC=C1CC=C

Computed Properties

• Exact Mass: 244.1634601Da
• Monoisotopic Mass: 244.1634601Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 4,4,5,5-tetramethyl-2-2-(prop-2-en-1-yl)phenyl-1,3,2-dioxaborolane

Comprehensive Overview of 4,4,5,5-Tetramethyl-2-(2-(prop-2-en-1-yl)phenyl)-1,3,2-dioxaborolane (CAS No. 857934-92-0)

4,4,5,5-Tetramethyl-2-(2-(prop-2-en-1-yl)phenyl)-1,3,2-dioxaborolane (CAS No. 857934-92-0) is a highly specialized boron-containing compound widely utilized in organic synthesis, pharmaceutical research, and material science. This dioxaborolane derivative is particularly valued for its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and polymer chemistry. Its unique allyl-substituted phenyl structure and boronate ester functionality make it indispensable for constructing complex molecular architectures.

Recent advancements in green chemistry and sustainable synthesis have amplified interest in this compound, as researchers seek eco-friendly alternatives to traditional reagents. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety is known for its stability under ambient conditions, reducing the need for hazardous handling protocols. This aligns with the growing demand for safer chemical processes in industries ranging from agrochemicals to electronic materials.

One of the most frequently searched questions regarding this compound is: "What are the applications of 4,4,5,5-tetramethyl-2-(2-(prop-2-en-1-yl)phenyl)-1,3,2-dioxaborolane in OLED technology?" The answer lies in its ability to serve as a charge-transport material precursor. Its conjugated system and boron coordination properties enable precise tuning of electroluminescent properties, making it valuable for next-generation flexible displays and light-emitting devices.

Another trending topic involves its role in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The compound's boronic acid derivatives can act as warheads to selectively bind disease-related proteins, addressing challenges in cancer therapy and neurodegenerative disease research. This has sparked numerous studies on its structure-activity relationships and biocompatibility.

From a synthetic perspective, the CAS 857934-92-0 compound exhibits remarkable regioselectivity in palladium-catalyzed reactions. Its allyl group offers additional functionalization opportunities through click chemistry or metathesis reactions, answering another common query: "How to modify 4,4,5,5-tetramethyl-2-(2-(prop-2-en-1-yl)phenyl)-1,3,2-dioxaborolane for specific applications?" These features have made it a versatile building block for high-throughput screening libraries.

Quality control parameters for this material typically focus on HPLC purity, NMR spectroscopy validation, and moisture sensitivity testing. Storage recommendations emphasize protection from oxygen and light exposure to maintain its hydrolytic stability—a critical consideration for researchers investigating its long-term shelf life under various conditions.

Emerging applications in bioorthogonal chemistry have further expanded its utility. The compound's boronate ester group can participate in fluorogenic reactions with diols or peroxides, enabling real-time monitoring of cellular processes. This addresses the increasing need for non-invasive imaging probes in diagnostic development.

In summary, 4,4,5,5-tetramethyl-2-(2-(prop-2-en-1-yl)phenyl)-1,3,2-dioxaborolane represents a multifunctional tool at the intersection of medicinal chemistry, materials science, and catalysis. Its evolving applications continue to inspire innovations across scientific disciplines, while its synthetic accessibility ensures its prominence in cutting-edge research.